![molecular formula C11H12BrN5O B2760221 4-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]benzohydrazide CAS No. 375837-72-2](/img/structure/B2760221.png)
4-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]benzohydrazide
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Overview
Description
“4-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]benzohydrazide” is a chemical compound with the CAS Number: 375837-72-2 . It has a molecular weight of 310.15 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C11H12BrN5O/c12-9-6-17(16-10(9)13)5-7-1-3-8(4-2-7)11(18)15-14/h1-4,6H,5,14H2,(H2,13,16)(H,15,18) . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
As mentioned earlier, “4-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]benzohydrazide” is a powder that is stored at room temperature . It has a molecular weight of 310.15 .Scientific Research Applications
- Pyrazolines, including derivatives like our compound, have shown antibacterial properties. Researchers have reported their effectiveness against various bacterial strains . Investigating the specific antibacterial spectrum and mechanisms of action for this compound could be valuable.
- Pyrazolines have also demonstrated antifungal activity . Evaluating the efficacy of our compound against fungal pathogens could contribute to antifungal drug development.
- Pyrazolines have been associated with anti-inflammatory and antioxidant properties. Assessing the impact of our compound on oxidative stress markers (such as malondialdehyde) and its potential as an anti-inflammatory agent would be interesting .
- Our compound’s effect on AchE activity in the brain of organisms (such as fish alevins) is novel research. AchE plays a crucial role in nerve impulse transmission, and its inhibition can lead to behavioral changes and impaired movement .
Antibacterial Activity
Antifungal Potential
Anti-Inflammatory and Antioxidant Effects
Neurotoxicity and Acetylcholinesterase (AchE) Inhibition
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes like acetylcholinesterase (ache) .
Mode of Action
It’s known that similar compounds can inhibit the activity of their target enzymes, leading to a cascade of biochemical reactions .
Biochemical Pathways
, compounds with similar structures have been known to affect various pathways. For instance, some compounds can inhibit the activity of enzymes like AChE, disrupting the normal functioning of neurotransmission .
Result of Action
Similar compounds have been known to exhibit various biological activities such as anti-inflammatory, antitumor, antidiabetic, and more .
properties
IUPAC Name |
4-[(3-amino-4-bromopyrazol-1-yl)methyl]benzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrN5O/c12-9-6-17(16-10(9)13)5-7-1-3-8(4-2-7)11(18)15-14/h1-4,6H,5,14H2,(H2,13,16)(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDUULMLYSVOZAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=C(C(=N2)N)Br)C(=O)NN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301328078 |
Source
|
Record name | 4-[(3-amino-4-bromopyrazol-1-yl)methyl]benzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301328078 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
26.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID26669513 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
375837-72-2 |
Source
|
Record name | 4-[(3-amino-4-bromopyrazol-1-yl)methyl]benzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301328078 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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